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Compound of Interest

Compound Name:
2-Amino-2-oxazoline

Hydrochloride

Cat. No.: B1342865 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of 2-Amino-2-oxazoline Hydrochloride, a

versatile chemical intermediate. It covers the compound's molecular structure, physicochemical

properties, synthesis protocols, and key applications, presenting data in a format tailored for

scientific and research applications.

Molecular Structure and Properties
2-Amino-2-oxazoline Hydrochloride is the hydrochloride salt of 2-Amino-2-oxazoline. The

core structure is a five-membered oxazoline ring. It is also referred to as 4,5-Dihydro-1,3-

oxazol-2-amine hydrochloride.[1][2] This compound exists in equilibrium with its tautomeric

form, 2-iminooxazolidine.[3] It is a white to off-white crystalline powder that is soluble in water.

[4][5]

Table 1: Physicochemical Properties of 2-Amino-2-oxazoline Hydrochloride
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Property Value Source

Molecular Formula C₃H₇ClN₂O [1][6]

Molecular Weight 122.55 g/mol [1][4][5]

CAS Number 375855-07-5 [4][5]

Melting Point 107 - 114 °C [5][7]

Appearance
White to almost white

crystalline powder
[5][7]

Solubility Soluble in water [4][5]

Purity >98.0% [4][7]

InChIKey
HBPBXZZTIWDNKF-

UHFFFAOYSA-N
[1][6]

| IUPAC Name | 4,5-dihydro-1,3-oxazol-2-amine;hydrochloride |[1][6] |

Synthesis and Experimental Protocols
The synthesis of 2-oxazolines, including 2-amino derivatives, is well-established and typically

involves the cyclization of a 2-amino alcohol with a suitable functional group.[8] For 2-Amino-2-
oxazoline Hydrochloride, a common synthetic route involves the reaction of a β-

haloalkylurea, which is heated to induce cyclization and form the hydrochloride salt.[3]

Experimental Protocol: Synthesis from a β-Haloalkylurea

This protocol is a generalized procedure based on established synthesis methods for

pseudoureas.[3]

Preparation of β-Haloalkylurea:

Synthesize the required β-haloalkylurea. This can be achieved through several methods,

such as the addition of a halogen acid to an unsaturated urea or by reacting an olefin with

iodine isocyanate followed by reaction with an amine.[3]
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Cyclization Reaction:

Heat the prepared β-haloalkylurea in an aqueous solution. The heating promotes an

intramolecular cyclization reaction.

During this process, the halide acts as a leaving group, and the urea nitrogen attacks the

electrophilic carbon, leading to the formation of the oxazoline ring. The resulting product is

the hydrochloride salt of the 2-amino-2-oxazoline.

Isolation and Purification:

After the reaction is complete, cool the solution to allow the product to crystallize.

Collect the solid product by filtration.

Wash the collected solid with a cold solvent to remove impurities.

The free base can be obtained by adding a suitable alkali to the hydrochloride salt.[3]

Diagram: General Synthesis and Analysis Workflow
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Caption: General workflow for synthesis and analysis.
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2-Amino-2-oxazoline Hydrochloride is a valuable intermediate in several areas of chemical

and pharmaceutical research.

Pharmaceutical Synthesis: It serves as a crucial building block in the creation of more

complex bioactive molecules and pharmaceuticals.[5] Its structure is particularly useful in

medicinal chemistry for developing novel drugs.[5]

Polymer Chemistry: This compound is utilized in the synthesis of specialty polymers. The

incorporation of the oxazoline ring can enhance properties such as thermal stability and

mechanical strength in materials like coatings and adhesives.[5] Some 2-oxazoline

derivatives can undergo living cationic ring-opening polymerization to form poly(2-

oxazoline)s, which have biomedical applications.[8]

Organic Synthesis: Its ability to participate in various chemical reactions, including

cyclizations and condensations, makes it a versatile tool for organic chemists to construct

complex molecular architectures.[5]

Diagram: Key Application Areas
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-oxazoline-Hydrochloride
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-2-oxazoline-Hydrochloride
https://www.guidechem.com/encyclopedia/fr/2-amino-2-oxazoline-hydrochlor-dic449659.html
https://www.designer-drug.com/pte/12.162.180.114/dcd/chemistry/aminooxazolines.html
https://labsolu.ca/product/2-amino-2-oxazoline-hydrochloride/
https://www.chemimpex.com/products/43305
https://www.fishersci.ca/shop/products/2-amino-2-oxazoline-hydrochloride-tci-america-2/p-7117132
https://www.fishersci.ca/shop/products/2-amino-2-oxazoline-hydrochloride-tci-america-2/p-7117132
https://www.tcichemicals.com/CH/en/p/A0923
https://en.wikipedia.org/wiki/Oxazoline
https://www.benchchem.com/product/b1342865#molecular-structure-of-2-amino-2-oxazoline-hydrochloride
https://www.benchchem.com/product/b1342865#molecular-structure-of-2-amino-2-oxazoline-hydrochloride
https://www.benchchem.com/product/b1342865#molecular-structure-of-2-amino-2-oxazoline-hydrochloride
https://www.benchchem.com/product/b1342865#molecular-structure-of-2-amino-2-oxazoline-hydrochloride
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1342865?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1342865?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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